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Compound of Interest

Compound Name:
2-Methoxy-5-sulfamoylbenzoic

acid

Cat. No.: B135336 Get Quote

CAS Number: 22117-85-7

Abstract
This technical guide provides a comprehensive overview of 2-Methoxy-5-sulfamoylbenzoic
acid, a key chemical intermediate in the pharmaceutical industry. The document details its

chemical identity, physicochemical properties, synthesis methodologies, and analytical

characterization. Furthermore, it elucidates the compound's significant role as a metabolite and

a crucial building block in the synthesis of antipsychotic drugs, such as Sulpiride. This guide is

intended for researchers, scientists, and drug development professionals, offering in-depth,

actionable information for laboratory and industrial applications.

Chemical Identity and Physicochemical Properties
2-Methoxy-5-sulfamoylbenzoic acid is a sulfonamide and benzoic acid derivative. Its

strategic placement of methoxy, sulfamoyl, and carboxylic acid functional groups on the

benzene ring makes it a versatile intermediate for organic synthesis.

IUPAC Name: 2-methoxy-5-sulfamoylbenzoic acid[1]

Synonyms: 5-(Aminosulfonyl)-2-methoxybenzoic acid, 5-Sulphamoyl-2-Methoxy benzoic acid[2]

Molecular Formula: C₈H₉NO₅S[1][2][3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b135336?utm_src=pdf-interest
https://www.benchchem.com/product/b135336?utm_src=pdf-body
https://www.benchchem.com/product/b135336?utm_src=pdf-body
https://www.benchchem.com/product/b135336?utm_src=pdf-body
https://www.benchchem.com/product/b135336?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxy-5-sulfamoylbenzoic-acid
https://www.axios-research.com/products/5-sulphamoyl-2-methoxy-benzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxy-5-sulfamoylbenzoic-acid
https://www.axios-research.com/products/5-sulphamoyl-2-methoxy-benzoic-acid
https://www.chemscene.com/22117-85-7.html?productObj=CS-W014177
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Structure:

Figure 1: Chemical structure of 2-Methoxy-5-sulfamoylbenzoic acid.

The physicochemical properties of 2-Methoxy-5-sulfamoylbenzoic acid are summarized in

the table below, providing essential data for handling, storage, and application.

Property Value Source

Molecular Weight 231.23 g/mol [1]

CAS Number 22117-85-7 [1][2]

Physical State Solid

Purity ≥97.0%

Storage Temperature

Room Temperature

(Recommended in a cool and

dark place, <15°C)

Synthesis and Manufacturing
The synthesis of 2-Methoxy-5-sulfamoylbenzoic acid is a multi-step process that requires

careful control of reaction conditions to ensure high yield and purity. A common synthetic route

starts from 4-methoxybenzenesulfonamide.

A patented method outlines the following steps:

Bromination: 4-methoxybenzenesulfonamide undergoes bromination with bromine in the

presence of a reducing agent to yield 3-bromo-4-methoxybenzenesulfonamide.

Cyanation: The resulting bromo-compound reacts with cuprous cyanide in a substitution

reaction to form 3-cyano-4-methoxybenzenesulfonamide.

Alcoholysis: The cyano-derivative is then subjected to alcoholysis with methanol under acidic

catalysis to produce 2-methoxy-5-sulfonamide methyl benzoate.
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Hydrolysis and Acidification: Finally, the methyl benzoate ester is hydrolyzed under alkaline

conditions, followed by acidification to yield the target compound, 2-methoxy-5-
sulfamoylbenzoic acid[4].

This method is noted for its mild reaction conditions and operational simplicity[4].

Figure 2: Synthesis workflow of 2-Methoxy-5-sulfamoylbenzoic acid.

Analytical Methodologies
Accurate analytical methods are crucial for the quality control of 2-Methoxy-5-
sulfamoylbenzoic acid, especially when it is used as a pharmaceutical intermediate or

reference standard. High-Performance Liquid Chromatography (HPLC) is a commonly used

technique for purity assessment.

Typical HPLC Conditions: A patent for the synthesis of the methyl ester provides the following

HPLC conditions for content determination, which can be adapted for the carboxylic acid:

Mobile Phase: 700 mL water and 200 mL methanol

Detection Wavelength: 240 nm

Flow Rate: 1.0 mL/min

Sample Preparation: 0.01 g of the sample diluted to 25 mL with the mobile phase

Injection Volume: 5 µL[5]

For structural confirmation and characterization, a comprehensive data package is typically

provided, which includes:

¹H-NMR (Proton Nuclear Magnetic Resonance)

Mass Spectrometry (MS)

Infrared Spectroscopy (IR)

Thermogravimetric Analysis (TGA)[6]
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Figure 3: Analytical workflow for quality control.

Applications and Significance in Drug Development
2-Methoxy-5-sulfamoylbenzoic acid holds significant importance in the pharmaceutical

sector, primarily as a key intermediate and a known metabolite.

Intermediate for Sulpiride: It is a crucial intermediate in the synthesis of Sulpiride and

Levosulpiride, which are antipsychotic drugs used to treat psychiatric disorders like

schizophrenia and depression[5][7][8][9]. The methyl ester of the title compound, methyl 2-

methoxy-5-sulfamoylbenzoate, is also a key intermediate for these drugs[5][7][9][10][11].

Metabolite of Sulpiride: 2-Methoxy-5-sulfamoylbenzoic Acid has been identified as a

metabolite of the antipsychotic drug, Sulpiride[8].

Reference Standard: Due to its role as an impurity and intermediate, it is used as a reference

standard for analytical method development, validation, and quality control during the

synthesis and formulation stages of related drug products[2][6]. It is specifically listed as

Sulpiride EP impurity D[6].

Furosemide Synthesis: While not a direct precursor, this compound shares structural

similarities with intermediates in the synthesis of Furosemide, a potent diuretic[12][13][14]

[15]. The core 5-sulfamoylbenzoic acid structure is fundamental to the synthesis of

Furosemide and its impurities[12][16][17][18][19][20].

Safety and Handling
Based on aggregated GHS information, 2-Methoxy-5-sulfamoylbenzoic acid is associated

with the following hazards:

Harmful if swallowed[1]

Causes skin irritation[1]

Causes serious eye irritation[1]

May cause respiratory irritation[1]
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Recommended Precautions for Safe Handling:

Avoid all personal contact, including inhalation[21].

Use in a well-ventilated area[21].

Wear protective gloves, protective clothing, and eye/face protection[1][21].

Do not eat, drink, or smoke when using this product[1][21].

Wash hands thoroughly after handling[1][21].

Storage:

Keep containers securely sealed when not in use[21].

Store in a cool, dark, and dry place[22].

In case of a spill, it is advised to clean up immediately, avoid breathing dust, and use dry clean-

up procedures[21].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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